Cas no 26818-05-3 (1-Bromoheptan-2-ol)

• Product name: 1-Bromoheptan-2-ol
• CAS No: 26818-05-3
• MF: C₇H₁₅BrO
• MW: 195.097401857376
• CID: 2661495
• PubChem ID: 12431737

1-Bromoheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-bromoheptan-2-ol
• 1-Bromo-2-heptanol
• 1-Bromoheptan-2-ol

• Inchi： 1S/C7H15BrO/c1-2-3-4-5-7(9)6-8/h7,9H,2-6H2,1H3
• InChI Key： CLDNNGKSSZHCQH-UHFFFAOYSA-N
• SMILES： BrCC(CCCCC)O

Computed Properties

• Exact Mass: 194.03063g/mol
• Monoisotopic Mass: 194.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins